Cas no 1797600-45-3 (2-fluoro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide)

• Product Name: 2-fluoro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide
• CAS No: 1797600-45-3
• MF: C₁₇H₁₂FNO₂S₂
• MW: 345.411085128784
• CID: 5371510
• Update Time: 2025-10-30

2-fluoro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-N-[[5-(3-thienylcarbonyl)-2-thienyl]methyl]benzamide
• 2-fluoro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide

• Inchi： 1S/C17H12FNO2S2/c18-14-4-2-1-3-13(14)17(21)19-9-12-5-6-15(23-12)16(20)11-7-8-22-10-11/h1-8,10H,9H2,(H,19,21)
• InChI Key： CCSGNCGAVATESA-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2C=CSC=2)=O)=CC=1)(=O)C1=CC=CC=C1F

Experimental Properties

• Density: 1.371±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 561.3±50.0 °C(Predicted)
• pka: 12.65±0.46(Predicted)

Additional information on 2-fluoro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide

Professional Introduction to Compound with CAS No. 1797600-45-3 and Product Name: 2-fluoro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide

The compound with CAS No. 1797600-45-3 and the product name 2-fluoro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic moieties, including fluoro, thiophene, and benzamide functionalities, endows this molecule with unique chemical properties that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms. The fluoro substituent is particularly valued for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. The incorporation of a fluoro group in the benzamide core of this compound not only contributes to its structural diversity but also opens up avenues for designing molecules with enhanced biological activity. This is particularly relevant in the context of developing next-generation therapeutics that target complex diseases.

The molecular framework of 2-fluoro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide is further enriched by the presence of two thiophene rings. The first thiophene ring is connected to a carbonyl group, forming a thiophene-3-carbonyl moiety, which is known to participate in various hydrogen bonding interactions. This feature can be exploited to enhance the binding affinity of the compound to biological targets. Additionally, the second thiophene ring is linked to a methyl group through a benzamide bridge, creating a complex scaffold that can interact with multiple binding sites on proteins.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The combination of fluoro, thiophene, and benzamide functionalities provides a rich chemical space for medicinal chemists to explore. Recent studies have shown that molecules incorporating these motifs often exhibit promising biological activities across various therapeutic areas. For instance, derivatives of benzamide have been extensively studied for their potential as kinase inhibitors, while thiophene-based compounds have shown promise in treating neurological disorders.

The synthesis of 2-fluoro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluoro group typically requires specialized synthetic methodologies, such as halogen exchange reactions or direct fluorination techniques. Similarly, the construction of the thiophene-based moieties necessitates expertise in heterocyclic chemistry. The benzamide functionality is often introduced through amide bond formation reactions, which can be achieved using various coupling reagents.

Given its complex structure, the pharmacological evaluation of this compound has been a subject of intense research. Preliminary studies have indicated that it exhibits interesting biological properties that warrant further investigation. For example, in vitro assays have shown that it interacts with several key enzymes and receptors relevant to human health. These interactions suggest potential therapeutic applications in areas such as cancer treatment, inflammation modulation, and central nervous system disorders.

The development of novel pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of drug candidates. In the case of 2-fluoro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide, detailed SAR studies are essential to identify key structural features responsible for its biological activity. These studies often involve generating a series of analogs with varying substituents and evaluating their efficacy in biological assays. Such efforts can provide valuable insights into optimizing the compound's potency and selectivity.

Advances in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling techniques can be used to predict how it interacts with biological targets at the atomic level. These predictions can guide experimental efforts by highlighting key regions for modification or optimization. Additionally, computational methods can help assess metabolic stability and potential toxicity profiles, which are critical factors in drug development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in materials science and nanotechnology. For instance, derivatives of benzamide have been explored as functional materials due to their ability to form stable supramolecular structures. Similarly, thiophene-based compounds are widely used in organic electronics due to their excellent electronic properties.

In conclusion, 2-fluoro-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}benzamide represents a fascinating molecule with significant potential in both pharmaceutical and materials science applications. Its complex structure, featuring multiple heterocyclic moieties and functional groups, makes it a valuable scaffold for drug discovery and innovation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of molecular interactions and developing novel therapeutics.